Cas no 481-95-8 (Estriol 3-Sulfate)

• Product Name: Estriol 3-Sulfate
• CAS No: 481-95-8
• MF: C₁₈H₂₄O₆S
• MW: 368.444564819336
• CID: 329996
• PubChem ID: 66415
• Update Time: 2025-07-19

Estriol 3-Sulfate Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate), (16a,17b)-
• [(8R,9S,13S,14S,16R,17R)-16,17-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] hydrogen sulfate
• ESTRIOL 3-SULFATE
• 16alpha-Hydroxyestradiol 3-sulfate
• Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate),(16alpha,17beta)
• ESTRA-1,3,5(10)-TRIENE-3,16,17-TRIOL, 3-(HYDROGEN SULFATE), (16.ALPHA.,17.BETA.)-
• LZ7JHK6R2A
• DTXSID50963999
• 16.ALPHA.-HYDROXYESTRADIOL 3-SULFATE
• CHEMBL2074797
• AKOS040734866
• FS-6917
• Estra-1,3,5(10)-triene-3,16,17-triol, 3-(hydrogen sulfate), (16alpha,17beta)-
• Estriol-3-sulfate
• SCHEMBL2517551
• Estra-1,3,5(10)-triene-3,16,17-triol, 3-(hydrogen sulfate), (6.alpha.,17.beta.)-
• ((8R,9S,13S,14S,16R,17R)-16,17-DIHYDROXY-13-METHYL-6,7,8,9,11,12,14,15,16,17-DECAHYDROCYCLOPENTA(A)PHENANTHREN-3-YL)HYDROGENSULFATE
• 481-95-8
• ESTRIOL, 3-(HYDROGEN SULFATE)
• UNII-LZ7JHK6R2A
• (13,14-dihydroxy-15-methyltetracyclo(8.7.0.0,.0,)heptadeca-2,4,6-trien-5-yl)oxidanesulphonic acid
• (13,14-dihydroxy-15-methyltetracyclo(8.7.0.0,.0,)heptadeca-2,4,6-trien-5-yl)oxidanesulfonate
• Estriol 3-sulfuric acid
• {13,14-dihydroxy-15-methyltetracyclo[8.7.0.0,.0,]heptadeca-2,4,6-trien-5-yl}oxidanesulphonic acid
• 16 alpha-hydroxyestradiol 3-sulfate
• {13,14-dihydroxy-15-methyltetracyclo[8.7.0.0,.0,]heptadeca-2,4,6-trien-5-yl}oxidanesulfonate
• Estriol 3-sulphate
• {13,14-dihydroxy-15-methyltetracyclo[8.7.0.0,.0,]heptadeca-2,4,6-trien-5-yl}oxidanesulphonate
• estriol sulfate
• (13,14-dihydroxy-15-methyltetracyclo(8.7.0.0,.0,)heptadeca-2,4,6-trien-5-yl)oxidanesulphonate
• Estriol 3-sulphuric acid
• Estriol 3-Sulfate

• Inchi： 1S/C18H24O6S/c1-18-7-6-13-12-5-3-11(24-25(21,22)23)8-10(12)2-4-14(13)15(18)9-16(19)17(18)20/h3,5,8,13-17,19-20H,2,4,6-7,9H2,1H3,(H,21,22,23)/t13-,14-,15+,16-,17+,18+/m1/s1
• InChI Key： ZORQMBLUMWNJEQ-ZXXIGWHRSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H]([C@@H](C[C@H]21)O)O

Computed Properties

• Exact Mass: 368.12900
• Monoisotopic Mass: 368.129359
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: Powder
• Density: 1.432
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.627
• PSA: 112.44000
• LogP: 3.13680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids

Additional information on Estriol 3-Sulfate

Comprehensive Overview of Estriol 3-Sulfate (CAS No. 481-95-8): Properties, Applications, and Research Insights

Estriol 3-Sulfate (CAS No. 481-95-8) is a sulfated metabolite of estriol, a naturally occurring estrogen hormone. This compound plays a critical role in endocrine research, particularly in studies involving hormone metabolism, pregnancy-related biomarkers, and women's health. The sulfation at the 3-position enhances its water solubility, making it a key analyte in clinical and biochemical assays. Researchers and healthcare professionals frequently investigate Estriol 3-Sulfate due to its relevance in monitoring hormonal fluctuations during pregnancy and menopause.

In recent years, the demand for Estriol 3-Sulfate has surged, driven by growing interest in personalized medicine and hormone replacement therapy (HRT). Online searches for terms like "Estriol 3-Sulfate pregnancy biomarker" or "CAS 481-95-8 clinical significance" reflect its importance in maternal-fetal medicine. Additionally, its role in endocrine-disrupting chemical (EDC) studies has garnered attention, as scientists explore its interactions with environmental pollutants. This compound's stability and detectability in urine and serum make it a preferred target for non-invasive diagnostic tools.

From a structural perspective, Estriol 3-Sulfate features a steroid backbone with a sulfate group at the third carbon, distinguishing it from other estrogen derivatives. This modification influences its receptor-binding affinity and metabolic clearance. Analytical techniques such as LC-MS/MS (liquid chromatography-tandem mass spectrometry) are commonly employed to quantify Estriol 3-Sulfate in biological samples, ensuring high specificity and sensitivity. Laboratories worldwide rely on this compound as a reference standard for quality control in hormone assays.

The therapeutic potential of Estriol 3-Sulfate is another area of active exploration. While estriol itself is used in some HRT formulations, its sulfated form may offer unique pharmacokinetic advantages. Searches for "Estriol 3-Sulfate vs. unconjugated estriol" highlight the comparative interest in their bioavailability and efficacy. Furthermore, its involvement in neuroprotective mechanisms has sparked studies on its potential applications in neurodegenerative diseases, though this remains an emerging field.

For researchers sourcing Estriol 3-Sulfate, purity and stability are paramount. The compound's CAS No. 481-95-8 serves as a universal identifier for procurement, ensuring accuracy across databases and regulatory documents. Storage recommendations typically include protection from light and moisture to preserve its integrity. As the scientific community continues to unravel the multifaceted roles of sulfated hormones, Estriol 3-Sulfate remains a cornerstone in both basic and applied endocrinology research.